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Cat. No.: B7824645

Get Quote

CAS Number: 69676-24-0

Abstract

This technical guide provides a comprehensive overview of 2-Isopropoxy-5-methylaniline, a
key intermediate in the synthesis of targeted anti-cancer therapeutics. This document is
intended for researchers, scientists, and professionals in the field of drug development. It
details the physicochemical properties, synthesis, safety and handling, and the significant role
of this compound as a building block in the development of the anaplastic lymphoma kinase
(ALK) inhibitor, Ceritinib. This guide also includes a detailed experimental protocol for a
representative synthesis and a visualization of the ALK signaling pathway targeted by Ceritinib.

Introduction

2-Isopropoxy-5-methylaniline is an aromatic amine that has gained significant interest in
medicinal chemistry and pharmaceutical development. Its structural motif is a crucial
component in the synthesis of complex molecules with therapeutic value. Most notably, it
serves as a key precursor to the potent second-generation anaplastic lymphoma kinase (ALK)
inhibitor, Ceritinib. The EML4-ALK fusion oncogene is a driver in a subset of non-small cell lung
cancers (NSCLC), and inhibitors like Ceritinib have become a cornerstone of personalized
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medicine for these patients.[1][2] This guide provides an in-depth look at the core technical
aspects of 2-Isopropoxy-5-methylaniline, from its fundamental properties to its application in
the synthesis of this life-saving drug.

Physicochemical Properties

2-Isopropoxy-5-methylaniline is available as a free base and as a hydrochloride salt. The
properties of both forms are summarized below for easy reference.

Table 1: Physicochemical Data for 2-Isopropoxy-5-

methylaniline

Property Value CAS Number
Molecular Formula C10H15NO 69676-24-0
Molecular Weight 165.23 g/mol 69676-24-0
Appearance Light brown liquid 69676-24-0
Boiling Point 262.7 £ 20.0 °C (Predicted) 69676-24-0
Density 0.999 £ 0.06 g/cm?3 (Predicted)  69676-24-0

Table 2: Physicochemical Data for 2-lsopropoxy-5-
methylaniline Hydrochloride
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Property Value CAS Number
Molecular Formula C10H16CINO 1190021-87-4
Molecular Weight 201.69 g/mol 1190021-87-4
Purity >98% 1190021-87-4
Topological Polar Surface Area  35.25 A2 1190021-87-4

Hydrogen Bond Donor Count 1 1190021-87-4

Hydrogen Bond Acceptor
2 1190021-87-4
Count

Rotatable Bond Count 2 1190021-87-4

Synthesis of 2-Isopropoxy-5-methylaniline

The synthesis of 2-Isopropoxy-5-methylaniline can be achieved through a multi-step process,
typically involving the nitration of a substituted toluene, followed by etherification and
subsequent reduction of the nitro group to an aniline. While specific, detailed protocols for this
exact molecule are not readily available in peer-reviewed literature, a general and adaptable
methodology can be derived from patent literature.

General Synthetic Pathway

The synthesis of 2-Isopropoxy-5-methylaniline can be conceptualized in the following logical
steps:
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Conceptual synthetic pathway for 2-Isopropoxy-5-methylaniline.
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Experimental Protocol: Synthesis of a Key Precursor
(Adapted from Patent Literature)

The following is an adapted, representative protocol for the synthesis of a key precursor, 1-
isopropoxy-4-methyl-2-nitrobenzene, which upon reduction yields the target compound. This
protocol is based on the general principles of Williamson ether synthesis.

Materials:

4-Methyl-2-nitrophenol

 |sopropyl bromide

e Potassium carbonate (K2COs)

e N,N-Dimethylformamide (DMF)

o Ethyl acetate

 Brine solution

e Anhydrous sodium sulfate (Na2S0Oa4)

Procedure:

¢ To a solution of 4-methyl-2-nitrophenol in DMF, add potassium carbonate.
e Stir the mixture at room temperature for 30 minutes.

e Add isopropyl bromide dropwise to the reaction mixture.

e Heat the reaction mixture to 80°C and stir for 4-6 hours, monitoring the reaction progress by
thin-layer chromatography (TLC).

o After completion, cool the reaction mixture to room temperature and pour it into ice-cold
water.

o Extract the aqueous layer with ethyl acetate.
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» Wash the combined organic layers with brine solution, dry over anhydrous sodium sulfate,
and concentrate under reduced pressure to obtain the crude 1-isopropoxy-4-methyl-2-
nitrobenzene.

 Purify the crude product by column chromatography.

The subsequent reduction of the nitro group to an amine can be achieved through various
standard methods, such as catalytic hydrogenation using palladium on carbon (Pd/C) or
reduction with metals in acidic media (e.qg., iron in acetic acid).

Application in Drug Development: Synthesis of
Ceritinib

2-Isopropoxy-5-methylaniline is a critical building block in the multi-step synthesis of Ceritinib
(LDK378). Ceritinib is a highly potent and selective inhibitor of anaplastic lymphoma kinase

(ALK).[3] The aniline moiety of 2-Isopropoxy-5-methylaniline serves as a key attachment
point for the pyrimidine core of the final drug molecule.

Role in the Ceritinib Synthetic Pathway

The synthesis of Ceritinib involves the coupling of 2-isopropoxy-5-methyl-4-(piperidin-4-
ylaniline (a derivative of the title compound) with a substituted pyrimidine. The overall workflow
highlights the importance of 2-Isopropoxy-5-methylaniline in constructing the final,
pharmacologically active compound.

2-Isopropoxy-5-methylaniline Further Functionalization n = Loy - Coupling Reaction with
[ (Core Structure) (e.g., addition of piperidine moiety) e et e el anie Substituted Pyrimidine
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Role of 2-Isopropoxy-5-methylaniline in Ceritinib synthesis.

Biological Context: The ALK Signaling Pathway and
Ceritinib's Mechanism of Action
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In certain non-small cell lung cancers, a chromosomal rearrangement leads to the formation of
the EML4-ALK fusion protein.[2] This fusion protein has a constitutively active kinase domain,
which leads to the activation of downstream signaling pathways, promoting cell proliferation
and survival.[1][2]

Ceritinib functions by competitively binding to the ATP-binding site of the ALK kinase domain,
thereby inhibiting its autophosphorylation and the subsequent activation of downstream
signaling pathways such as the RAS-MEK-ERK, PI3K-AKT, and JAK-STAT pathways.[1][3][4]
[5] This ultimately leads to the inhibition of tumor cell growth and the induction of apoptosis.[1]
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ALK signaling pathway and the inhibitory action of Ceritinib.
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Safety and Handling

2-1sopropoxy-5-methylaniline and its hydrochloride salt should be handled with care in a
laboratory setting. It is important to consult the full Safety Data Sheet (SDS) before use.

General Precautions:
e Use in a well-ventilated area or under a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

» Avoid inhalation of vapors or dust.
e Avoid contact with skin and eyes.
o Keep away from heat, sparks, and open flames.

First Aid Measures:

In case of skin contact: Immediately wash with plenty of soap and water.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.

If inhaled: Move the person to fresh air and keep them comfortable for breathing.

If swallowed: Call a poison center or doctor if you feel unwell.

Conclusion

2-Isopropoxy-5-methylaniline is a vital chemical intermediate with a significant and well-
defined role in the synthesis of the targeted anti-cancer drug, Ceritinib. Understanding its
properties, synthesis, and the biological context of its application is crucial for researchers and
scientists working in the field of oncology and drug development. This guide provides a
foundational understanding of this important molecule and its contribution to advancing
precision medicine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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